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Get Quote

Physical & Chemical Properties

The following table summarizes the key identifiers and physical properties of 2,6-Dimethylquinoline, which

are fundamental for handling and experimental design.

Property Value Reference

CAS Number 877-43-0 [1] [2] [3]

Molecular Formula C₁₁H₁₁N [1] [2] [3]

Molecular Weight 157.21 g/mol [2] [3] [4]

Melting Point 57-60 °C [1] [2] [3]

Boiling Point 266-267 °C [5] [3]

Appearance White to almost white powder or crystals [2] [3]

pKa 5.46 (+1) at 25°C [3]

Storage Room temperature, inert atmosphere [1] [3]
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Solubility Data & Solution Preparation

A primary challenge with this compound is its limited solubility in water. The table below outlines its

solubility in different solvents, which is critical for preparing stock solutions.

Solvent Solubility Notes / Application

DMSO 100 mg/mL (636.05 mM) Standard for in vitro stock solutions; hygroscopic [6].

Water Low Hydrophobic nature limits aqueous solubility [7].

Ethanol Soluble Generally more soluble in organic solvents [7].

Acetone Soluble Generally more soluble in organic solvents [7].

For biological experiments, preparing a stock solution in DMSO is highly recommended. The workflow

below outlines the process for preparing a 10 mM stock solution, which can be further diluted for

experimental use.
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Prepare 10 mM Stock Solution in DMSO

Weigh 1.57 mg of 2,6-Dimethylquinoline
(MW: 157.22 g/mol)

Add to 1.0 mL of pure DMSO
(100% concentration)

Mix thoroughly using vortex
and/or ultrasonication

Aliquot and store at -20°C
(use within 1 month)

Click to download full resolution via product page

Troubleshooting Common Solubility Issues

Here are solutions to some frequently encountered problems:

Problem: Precipitation in aqueous buffers

Solution: When adding a DMSO stock solution to an aqueous buffer (e.g., cell culture medium),

ensure the final DMSO concentration is kept low (typically below 1%). This helps prevent the
compound from crashing out of solution. For higher concentration requirements, consider using

solubilizing agents.

Problem: Low solubility for in vivo administration

Solution: For animal studies, you can use a corn oil vehicle. One documented protocol involves

dissolving the compound in a small volume of DMSO first (e.g., 10%), then mixing it thoroughly
with corn oil (e.g., 90%) to create a stable emulsion for administration [6].
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Problem: Clogging of HPLC systems or inaccurate concentration

Solution: Always filter the solution through a compatible microporous membrane (e.g., 0.45 μm
or 0.22 μm) before injection into an HPLC system or before performing dilution series to ensure

a particulate-free solution and accurate measurements.

Biological Activity & Experimental Notes

2,6-Dimethylquinoline is not just a simple solvent; it has documented biochemical activity that researchers

must account for in their experiments.

Cytochrome P450 Inhibition: This compound is a known inhibitor of cytochrome P450 enzymes,

with a potent IC₅₀ of 3.3 µM for CYP1A2 and a weaker IC₅₀ of 480 µM for CYP2B6 [1] [6]. If your
research involves these metabolic pathways, this inhibitory activity is a critical experimental variable.

Natural Source: It is a chemical constituent found in the roots of Peucedanum praeruptorum [1] [6].

Frequently Asked Questions

What is the best way to store 2,6-Dimethylquinoline stock
solutions?

For long-term stability, store the powder at room temperature. For DMSO stock solutions, aliquot and store

at -20°C for one month or -80°C for six months. Avoid repeated freeze-thaw cycles to maintain stability

[6].

The compound has turned light yellow to brown. Is it still
usable?

Slight discoloration over time may occur. The compound has been described as "Light yellow to brown" in

its solid form, which suggests some color variation might be normal [6]. However, for critical quantitative

work, it is advisable to obtain a fresh sample or rely on the certificate of analysis for purity confirmation.
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What personal protective equipment (PPE) should I use when
handling the powder?

It is recommended to wear gloves, safety glasses (eyeshadows), and an N95-type dust mask to avoid

inhalation or contact with skin and eyes [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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